Cas no 899992-84-8 (N-(3-chlorophenyl)-N-(2-methyl-3-nitrobenzoyl)piperidine-1-carboxamide)

• Product Name: N-(3-chlorophenyl)-N-(2-methyl-3-nitrobenzoyl)piperidine-1-carboxamide
• CAS No: 899992-84-8
• MF: C₂₀H₂₀ClN₃O₄
• MW: 401.843503952026
• CID: 5492000
• PubChem ID: 18587533
• Update Time: 2025-10-27

N-(3-chlorophenyl)-N-(2-methyl-3-nitrobenzoyl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• VU0502297-1
• 899992-84-8
• N-(3-chlorophenyl)-N-(2-methyl-3-nitrobenzoyl)piperidine-1-carboxamide
• F2843-0347
• AKOS024471918

• Inchi： 1S/C20H20ClN3O4/c1-14-17(9-6-10-18(14)24(27)28)19(25)23(16-8-5-7-15(21)13-16)20(26)22-11-3-2-4-12-22/h5-10,13H,2-4,11-12H2,1H3
• InChI Key： ASYMFSMMVYKLKP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N(C(C1C=CC=C(C=1C)[N+](=O)[O-])=O)C(N1CCCCC1)=O

Computed Properties

• Exact Mass: 401.1142338g/mol
• Monoisotopic Mass: 401.1142338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 86.4Ų

Additional information on N-(3-chlorophenyl)-N-(2-methyl-3-nitrobenzoyl)piperidine-1-carboxamide

Comprehensive Overview of N-(3-chlorophenyl)-N-(2-methyl-3-nitrobenzoyl)piperidine-1-carboxamide (CAS No. 899992-84-8)

The compound N-(3-chlorophenyl)-N-(2-methyl-3-nitrobenzoyl)piperidine-1-carboxamide (CAS No. 899992-84-8) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a chlorophenyl moiety, a nitrobenzoyl unit, and a piperidine-carboxamide backbone. These features contribute to its potential applications in pharmaceutical research, agrochemical development, and material science. Researchers are increasingly interested in this compound due to its modular design, which allows for derivatization and optimization in drug discovery pipelines.

In recent years, the demand for nitroaromatic and heterocyclic compounds like N-(3-chlorophenyl)-N-(2-methyl-3-nitrobenzoyl)piperidine-1-carboxamide has surged, driven by their role in targeting specific biological pathways. For instance, its piperidine core is a common pharmacophore in central nervous system (CNS) therapeutics, while the nitro group may influence redox properties or serve as a hydrogen bond acceptor. This dual functionality aligns with trends in multi-target drug design, a hot topic in medicinal chemistry forums and AI-driven molecular modeling platforms.

From a synthetic perspective, CAS No. 899992-84-8 exemplifies the convergence of amide coupling and aromatic substitution strategies. The presence of both electron-withdrawing (nitro) and electron-donating (methyl) groups on the benzoyl ring offers insights into regioselective reactions—a frequent query in organic chemistry databases. Laboratories optimizing such syntheses often search for "high-yield piperidine carboxamide protocols" or "steric effects in nitrobenzoyl derivatives," reflecting practical challenges in scaling production.

Environmental and green chemistry considerations also apply to this compound. The chlorophenyl segment, while pharmacologically valuable, prompts discussions about biodegradability and eco-friendly alternatives—a trending concern among regulatory bodies and sustainability-focused researchers. Computational tools like molecular docking and ADMET prediction (Absorption, Distribution, Metabolism, Excretion, Toxicity) are increasingly used to evaluate such compounds virtually before lab synthesis, reducing resource waste.

Analytical characterization of N-(3-chlorophenyl)-N-(2-methyl-3-nitrobenzoyl)piperidine-1-carboxamide typically involves advanced techniques such as HPLC-MS (High-Performance Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy. These methods address common user questions like "how to confirm piperidine carboxamide purity" or "interpreting nitroaromatic proton shifts." The compound’s stability under various pH conditions is another area of interest, particularly for formulation scientists exploring drug delivery systems.

In material science, the nitrobenzoyl group’s electron affinity suggests potential in organic semiconductors or photoactive materials. Startups and academic groups investigating "small-molecule electronic materials" frequently explore such derivatives. Meanwhile, patent landscapes reveal growing IP activity around N-aryl piperidine carboxamides, underscoring their commercial relevance.

To summarize, CAS No. 899992-84-8 represents a versatile scaffold bridging multiple disciplines. Its structure-activity relationships (SAR) and synthetic accessibility make it a compelling case study for chemists addressing modern challenges—from rational drug design to sustainable manufacturing. As AI-powered platforms accelerate compound screening, molecules like this will likely remain at the forefront of innovation.